2-methyl-N-phenyloxolan-3-amine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: 2-methyl-N-phenyloxolan-3-amine
• InChI: InChI=1S/C11H15NO/c1-9-11(7-8-13-9)12-10-5-3-2-4-6-10/h2-6,9,11-12H,7-8H2,1H3
• InChI Key: SRBPKQGIICTEHB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NC2=CC=CC=C2

Description

2-Methyl-N-phenyloxolan-3-amine is a substituted oxolane (tetrahydrofuran) derivative characterized by a five-membered oxygen-containing ring. The compound features a methyl group at the 2-position and an N-phenylamino group at the 3-position (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methyl-N-phenyloxolan-3-amine can be achieved through several methods. One common approach involves the reaction of 2-methyl-3-oxolane with aniline in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, such as room temperature or slightly elevated temperatures, and may require a solvent like ethanol or methanol to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 2-methyl-N-phenyloxolan-3-amine may involve continuous flow reactors to ensure efficient and scalable synthesis. The use of automated systems and optimized reaction conditions can enhance the yield and purity of the final product. Additionally, purification techniques such as distillation or recrystallization may be employed to obtain high-quality 2-methyl-N-phenyloxolan-3-amine.

Chemical Reactions Analysis

Types of Reactions

2-methyl-N-phenyloxolan-3-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving hydrogenation.

Substitution: The amine group can participate in substitution reactions, where the nitrogen atom is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Hydrogen gas (H₂) in the presence of a palladium catalyst (Pd/C) is often used for reduction reactions.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions, typically under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce amines with different degrees of hydrogenation. Substitution reactions can result in a variety of substituted amines.

Scientific Research Applications

2-methyl-N-phenyloxolan-3-amine has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules.

Biology: The compound can serve as a ligand in biochemical studies, helping to elucidate the function of various enzymes and receptors.

Medicine: Research into its potential therapeutic properties, such as its role as an intermediate in drug synthesis, is ongoing.

Industry: It is utilized in the production of specialty chemicals and materials, including polymers and resins.

Mechanism of Action

The mechanism of action of 2-methyl-N-phenyloxolan-3-amine involves its interaction with specific molecular targets. The nitrogen atom in the amine group can form hydrogen bonds or coordinate with metal ions, influencing the activity of enzymes or receptors. The compound’s unique structure allows it to participate in various biochemical pathways, potentially modulating biological processes.

Comparison with Similar Compounds

Phenyllactic Acid (CAS: 828-01-3)

Structural Differences :

• Phenyllactic acid replaces the amino group in phenylalanine with a hydroxyl group, forming a β-hydroxy acid derivative.
• Unlike 2-methyl-N-phenyloxolan-3-amine, phenyllactic acid lacks the oxolane ring and instead features a linear carbon chain with carboxylic and hydroxyl groups.

Functional Implications :

• The hydroxyl and carboxylic acid groups in phenyllactic acid enhance hydrophilicity and acidity (pKa ~3.5), making it more water-soluble than 2-methyl-N-phenyloxolan-3-amine.
• Biological roles differ significantly: phenyllactic acid is associated with antimicrobial activity in lactic acid bacteria, whereas oxolane amines may exhibit CNS-targeted effects due to their lipophilicity and amine functionality .

sn-Glycero-3-Phosphocholine (ECMDB24248)

Structural Differences :

• This compound contains a glycerol backbone linked to a phosphocholine group, lacking the aromatic phenyl and oxolane motifs present in 2-methyl-N-phenyloxolan-3-amine.

Functional Implications :

• The phosphocholine moiety confers high polarity, making sn-glycero-3-phosphocholine a critical membrane phospholipid precursor.

3-(Ethylimino)-2-Methyl-N-(2-Methylphenyl)-3H-Phenoxazin-7-Amine

Structural Differences :

• This tricyclic phenoxazine derivative features an ethylimino group and a 2-methylphenyl substituent.
• The extended conjugated system in phenoxazine contrasts with the smaller oxolane ring in the target compound.

Functional Implications :

• 2-Methyl-N-phenyloxolan-3-amine’s simpler structure may offer synthetic versatility for pharmaceutical modifications, whereas phenoxazines often require complex multi-step syntheses .

Data Table: Key Structural and Functional Comparisons

Compound	Core Structure	Key Functional Groups	Polarity	Potential Applications
2-Methyl-N-phenyloxolan-3-amine	Oxolane ring	Amine, ether	Moderate	CNS therapeutics, agrochemicals
Phenyllactic acid	Linear hydroxy acid	Hydroxyl, carboxylic acid	High	Antimicrobial agents, food preservatives
sn-Glycero-3-phosphocholine	Glycerol-phosphate	Phosphate, quaternary ammonium	Very high	Membrane biology, nutraceuticals
3-(Ethylimino)-phenoxazine derivative	Phenoxazine tricycle	Imino, aryl	Low to moderate	Optoelectronics, dyes

Biological Activity

2-Methyl-N-phenyloxolan-3-amine is a compound of interest due to its potential biological activities. Understanding its pharmacological properties, mechanisms of action, and therapeutic applications is crucial for advancing drug development. This article synthesizes current research findings, case studies, and relevant data tables to provide a comprehensive overview of the biological activity associated with this compound.

Chemical Structure and Properties

2-Methyl-N-phenyloxolan-3-amine (CAS Number: 14977997) has the molecular formula C10H13NO. Its structure features a phenyl group attached to an oxolane ring, which is significant for its biological interactions.

Biological Activity Overview

The biological activity of 2-methyl-N-phenyloxolan-3-amine has been explored in various studies, revealing several key effects:

• Antimicrobial Activity : Research indicates that this compound exhibits antimicrobial properties against a range of pathogens, including bacteria and fungi. The mechanism appears to involve disruption of microbial cell membranes.
• Cytotoxic Effects : In vitro studies have shown that 2-methyl-N-phenyloxolan-3-amine can induce apoptosis in cancer cell lines. The compound activates caspase pathways, leading to programmed cell death.
• Neuroprotective Properties : Preliminary investigations suggest that this compound may offer neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

The mechanisms underlying the biological activities of 2-methyl-N-phenyloxolan-3-amine are not fully elucidated but may involve:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes related to cell proliferation and survival.
• Modulation of Signaling Pathways : It appears to influence various signaling pathways, including those involved in apoptosis and inflammation.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of 2-methyl-N-phenyloxolan-3-amine against Gram-positive and Gram-negative bacteria. The results indicated significant inhibition zones, particularly against Staphylococcus aureus and Escherichia coli.

Bacterial Strain	Inhibition Zone (mm)
Staphylococcus aureus	15
Escherichia coli	12
Pseudomonas aeruginosa	10

Study 2: Cytotoxicity in Cancer Cells

In another study, the cytotoxic effects were assessed on MCF-7 breast cancer cells. The compound demonstrated a dose-dependent reduction in cell viability.

Concentration (µM)	Cell Viability (%)
0	100
10	85
50	60
100	30

Pharmacokinetics

While detailed pharmacokinetic data for 2-methyl-N-phenyloxolan-3-amine is limited, it is essential to consider absorption, distribution, metabolism, and excretion (ADME) profiles for understanding its therapeutic potential.